m-Hydroxyphenyl Glycerol m-O-Sulfate Sodium Salt
Overview
Description
m-Hydroxyphenyl Glycerol m-O-Sulfate Sodium Salt is a chemical compound with the molecular formula C8H10O6S and a molar mass of 234.23 g/mol . It is known for its applications in various scientific fields, including chemistry, biology, and medicine.
Preparation Methods
The synthesis of m-Hydroxyphenyl Glycerol m-O-Sulfate Sodium Salt typically involves the reaction of m-hydroxyphenyl glycerol with sulfuric acid, followed by neutralization with sodium hydroxide to form the sodium salt. The reaction conditions often require controlled temperatures and pH levels to ensure the desired product is obtained .
Chemical Reactions Analysis
m-Hydroxyphenyl Glycerol m-O-Sulfate Sodium Salt undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form different products depending on the oxidizing agent used.
Reduction: Reduction reactions can convert it into simpler phenolic compounds.
Scientific Research Applications
m-Hydroxyphenyl Glycerol m-O-Sulfate Sodium Salt has several scientific research applications:
Chemistry: It is used as a reagent in organic synthesis and analytical chemistry.
Biology: It serves as a metabolite in various biological studies.
Medicine: It is involved in research related to intraocular pressure and pupil dilation.
Industry: It is used in the production of certain pharmaceuticals and chemical products.
Mechanism of Action
The mechanism of action of m-Hydroxyphenyl Glycerol m-O-Sulfate Sodium Salt involves its interaction with specific molecular targets and pathways. It is known to affect intraocular pressure and pupil dilation by interacting with receptors in the eye .
Comparison with Similar Compounds
m-Hydroxyphenyl Glycerol m-O-Sulfate Sodium Salt can be compared with other similar compounds such as:
Phenylephrine: A compound used to lower intraocular pressure and dilate the pupil.
m-Hydroxyphenyl Glycerol: The parent compound without the sulfate group.
Sodium Sulfate: A simple sulfate salt used in various industrial applications.
This compound stands out due to its specific applications in both biological and chemical research, making it a valuable tool in scientific studies.
Properties
CAS No. |
101911-70-0 |
|---|---|
Molecular Formula |
C₈H₁₀O₆S |
Molecular Weight |
243.23 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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